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Compound of Interest

Compound Name: Boc-NH-PEG5-CH2CH2COOH

Cat. No.: B611216 Get Quote

Essential Safety and Handling Guide for Boc-
NH-PEG5-CH2CH2COOH
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, handling, and disposal information for Boc-NH-PEG5-
CH2CH2COOH (CAS No. 1347750-78-0), a heterobifunctional PEG linker commonly used in

the synthesis of PROTACs and for PEGylation of molecules. Adherence to these procedures is

vital for ensuring laboratory safety and maintaining the integrity of your research.

I. Immediate Safety and Personal Protective
Equipment (PPE)
While Boc-NH-PEG5-CH2CH2COOH is not classified as a hazardous substance according to

Regulation (EC) No. 1272/2008, its chemical, physical, and toxicological properties have not

been fully investigated[1]. Therefore, caution is advised, and the following personal protective

equipment should be worn at all times when handling the compound.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye Protection Chemical safety goggles

To protect eyes from potential

splashes or contact with the

compound[1].

Hand Protection
Common chemical-resistant

gloves (e.g., nitrile)
To prevent skin contact[1].

Body Protection Laboratory coat
To protect clothing and skin

from accidental spills.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation. Use a NIOSH-

approved respirator if handling

large quantities or if

dust/aerosol generation is

likely.

To avoid inhalation of any

vapors or fine particles[1].

II. Operational Plan: From Receipt to Use
A systematic approach to handling Boc-NH-PEG5-CH2CH2COOH is essential for safety and to

preserve the quality of the compound.

Step 1: Receiving and Inspection

Upon receipt, promptly unpack and inspect the container for any damage or leaks.

Verify that the product name, CAS number, and quantity match your order.

Ensure the container is properly sealed.

Step 2: Storage

Store the compound in a tightly sealed container.

For long-term storage, a temperature of -20°C is recommended[2].
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Some suppliers suggest storage at 4°C[3]. Always refer to the supplier's specific instructions.

Avoid frequent exposure to high temperatures[1].

Step 3: Handling and Preparation of Solutions

Handle the compound in a well-ventilated area, preferably in a fume hood.

Boc-NH-PEG5-CH2CH2COOH can be a solid or a viscous liquid[4]. If it is a solid, avoid

generating dust.

For creating stock solutions, dissolve the reagent in an appropriate solvent such as

dimethylsulfoxide (DMSO) or dimethylformamide (DMF)[5][6].

When not in use, store stock solutions at -20°C or -80°C, depending on the solvent and

desired storage duration[2][6].

III. Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Step 1: Waste Segregation

Segregate waste containing Boc-NH-PEG5-CH2CH2COOH from other laboratory waste.

Use a dedicated, clearly labeled chemical waste container.

Step 2: Spill Management

In case of a spill, ensure the area is well-ventilated[1].

Absorb the spill with an inert material such as vermiculite, dry sand, or earth[1].

Place the absorbed material into a designated chemical waste container[1].

Do not flush the spilled material down the sewer[1].

Step 3: Final Disposal
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Dispose of the chemical waste in accordance with local, state, and federal environmental

regulations.

Contact your institution's environmental health and safety (EHS) department for specific

disposal procedures.

IV. Chemical and Physical Properties
The following table summarizes key quantitative data for Boc-NH-PEG5-CH2CH2COOH.

Property Value

CAS Number 1347750-78-0[3][7][8]

Molecular Formula C₁₈H₃₅NO₉[3][7]

Molecular Weight 409.47 g/mol [3][7]

Purity ≥97%[2][3]

Appearance May be a colorless viscous liquid or solid[4].

Storage Temperature -20°C (long term)[2], 4°C[3]

V. Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Boc-NH-PEG5-
CH2CH2COOH in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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